2-[4-(4-Bromophenyl)-3-methyl-1,2-oxazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol

• Molecular Formula: C23H17BrFNO3
• Molecular Weight: 454.3 g/mol
• SMILES: CC1=NOC(=C1C2=CC=C(C=C2)Br)C3=C(C=C(C=C3)OCC4=CC=CC=C4F)O
• InChI: InChI=1S/C23H17BrFNO3/c1-14-22(15-6-8-17(24)9-7-15)23(29-26-14)19-11-10-18(12-21(19)27)28-13-16-4-2-3-5-20(16)25/h2-12,27H,13H2,1H3
• InChIKey: NFWRXGXEXRSPNW-UHFFFAOYSA-N

2-[4-(4-Bromophenyl)-3-methyl-1,2-oxazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol: A Trisubstituted Isoxazole-Phenol Hybrid for Targeted Screening

2-[4-(4-Bromophenyl)-3-methyl-1,2-oxazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol (C23H17BrFNO3; MW 454.3 g/mol; logP ~5.65) is a fully synthetic, trisubstituted isoxazole-phenol hybrid [1]. Its structure integrates a 1,2-oxazole (isoxazole) core with a 4-(4-bromophenyl) substituent at position 4, a methyl group at position 3, and a 5-[(2-fluorobenzyl)oxy]phenol moiety at position 5 . The compound belongs to a broader class of diaryl-isoxazole derivatives that have been investigated as inhibitors of heat shock proteins (Hsp27, Hsp90), lysophosphatidic acid (LPA) receptors, and cancer cell migration [2]. No ChEMBL-curated bioactivity data is currently registered for this specific compound, indicating that it represents a relatively unexplored chemical space within the isoxazole pharmacophore landscape [1].

Isoxazole-phenol scaffold for pathway inhibitor screening studies

Unexplored diaryl-isoxazole chemical space for target discovery

Dual-halogen (Br, F) probe for halogen-binding pocket exploration

• [1] ZINC45942423. ZINC Database, University of California San Francisco. Molecular Formula: C23H17BrFNO3; logP: 5.654; No known ChEMBL activity. View Source
• [2] Shin KD, et al. Blocking tumor cell migration and invasion with biphenyl isoxazole derivative KRIBB3, a synthetic molecule that inhibits Hsp27 phosphorylation. J Biol Chem. 2005;280(50):41439-48. doi:10.1074/jbc.M507209200. View Source

Why 2-[4-(4-Bromophenyl)-3-methyl-1,2-oxazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol Cannot Be Replaced by a Generic Isoxazole Analog

Within the diaryl-isoxazole chemical space, subtle modifications to the aryl ether substituent at the 5-position of the phenolic ring produce pronounced differences in lipophilicity, electronic surface potential, and halogen-mediated intermolecular interactions . Replacing the 2-fluorobenzyloxy group with an unsubstituted benzyloxy analog (CAS 903862-73-7) eliminates the ortho-fluorine atom, which is predicted to reduce metabolic stability toward CYP450-mediated oxidative debenzylation and alter the compound's capacity for fluorine-specific protein-ligand contacts [1]. Similarly, exchanging the 4-bromophenyl group for a 2-methoxyphenyl group removes the heavy halogen required for potential halogen bonding and key hydrophobic interactions observed in related Hsp27 and CFTR-targeting isoxazole ligands [2].

2-Fluorobenzyloxy vs. Unsubstituted Benzyloxy

Replacing the ortho-fluorine with hydrogen may reduce metabolic stability and alter fluorine-mediated protein contacts.

4-Bromophenyl vs. 2-Methoxyphenyl

Swapping the heavy bromine for a methoxy group removes the σ-hole halogen bond donor, potentially losing key hydrophobic interactions.

• [1] Böhm HJ, et al. Fluorine in medicinal chemistry. Chembiochem. 2004;5(5):637-43. Review of fluorine substitution effects on metabolic stability and protein-ligand interactions. View Source
• [2] BindingDB. Kd measurements for 3-[2-(4-Bromo-benzyloxy)-phenyl]-isoxazole derivatives against CFTR. BDBM50130982, BDBM50130991, BDBM50130994, BDBM50130996. View Source

2-[4-(4-Bromophenyl)-3-methyl-1,2-oxazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol: Quantitative Differentiation Evidence

Lipophilicity Differentiation: 2-Fluorobenzyloxy vs. Unsubstituted Benzyloxy Analog

The target compound incorporates a 2-fluorobenzyloxy substituent on the phenolic ring, distinguishing it from the closest commercially cataloged analog, 5-(benzyloxy)-2-[4-(4-bromophenyl)-3-methyl-1,2-oxazol-5-yl]phenol (CAS 903862-73-7), which bears an unsubstituted benzyloxy group [1]. The target compound has a computed logP of approximately 5.65, compared to the unsubstituted benzyloxy analog (MW 436.3 g/mol, logP not directly reported but estimated 0.5–0.8 units lower based on the Hansch π constant for aromatic fluorine) . The molecular weight difference (454.3 vs. 436.3 g/mol; Δ = +18.0 g/mol) reflects the formal replacement of a hydrogen with a fluorine atom. This increased lipophilicity is consistent with the electron-withdrawing effect of the ortho-fluorine, which reduces H-bond basicity of the adjacent ether oxygen and may enhance passive membrane permeability for intracellular target engagement [2].

Lipophilicity Shift

Reported

Target logP ~5.65; benzyloxy analog est. 4.85–5.15; Δ +0.5 to +0.8

May support intracellular target engagement context

Computed logP; experimental logD advised

Evidence Dimension	Computed logP (octanol-water partition coefficient)
Target Compound Data	logP = 5.654 (ZINC45942423 computed value)
Comparator Or Baseline	5-(Benzyloxy)-2-[4-(4-bromophenyl)-3-methyl-1,2-oxazol-5-yl]phenol (CAS 903862-73-7): logP not directly reported; estimated 4.85–5.15 based on fluorine Hansch π subtraction (π_F_aromatic ≈ -0.5 to -0.8 in aryl ether context)
Quantified Difference	ΔlogP ≈ +0.5 to +0.8 units (target more lipophilic); ΔMW = +18.0 g/mol
Conditions	Computed physicochemical properties (ZINC database; QSAR-based estimation)

Why This Matters

Higher lipophilicity within an acceptable range (logP <6) can improve membrane permeability for intracellular targets such as Hsp27 or kinases, a critical parameter for cell-based screening library selection where unsubstituted benzyloxy analogs may exhibit insufficient cellular uptake.

• [1] ZINC45942423. ZINC Database. logP: 5.654; MW: 454.295; H-bond acceptors: 3; tPSA: 46 Ų. View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. (π constants for aromatic substituents). View Source

Dual Halogen Pharmacophore: Ortho-Fluorine and Para-Bromine Electronic Surface Potential Differentiation

The target compound possesses two electronically distinct halogen substituents positioned on separate aromatic rings: a para-bromine on the 4-phenyl ring attached to the isoxazole core, and an ortho-fluorine on the 2-fluorobenzyloxy group . This dual-halogen architecture is absent in key comparators. The benzyloxy analog (CAS 903862-73-7) retains only the para-bromine, while the 2-methoxyphenyl analog replaces the bromine with a methoxy group, losing the σ-hole halogen bond donor capability entirely . In the context of the CBI-0997/KRIBB3 chemical series—where the 4-(4-bromophenyl)isoxazole core is essential for anti-migratory activity (IC50 = 50 nM in MDA-MB-231 cells for CBI-0997)—the para-bromine provides a critical hydrophobic and potential halogen-bonding contact with the Hsp27 protein surface [1]. The additional ortho-fluorine on the target compound's benzyloxy group introduces a distinct region of negative electrostatic potential that can serve as a hydrogen bond acceptor (C-F···H-X interactions) while not functioning as a halogen bond donor [2]. This creates an orthogonal interaction profile compared to analogs with only a single halogen or non-halogenated benzyl groups.

Dual Halogen Architecture

Class-level

Target: para-Br (σ-hole donor) + ortho-F (H-bond acceptor). Comparators: single halogen or non-halogenated.

Enables exploration of orthogonal halogen interactions

Binding data for dual-halogen profile not reported

Evidence Dimension	Halogen substituent count, type, and electronic role
Target Compound Data	Two halogens: (i) para-Br on 4-phenyl ring (σ-hole donor, hydrophobic); (ii) ortho-F on benzyloxy group (H-bond acceptor, metabolic blocking group)
Comparator Or Baseline	Benzyloxy analog (CAS 903862-73-7): one para-Br only, no fluorine. 2-Methoxyphenyl analog: ortho-F present but para-Br replaced by para-OCH3 (no σ-hole donor). CBI-0997: para-Br retained but no fluorine substituent.
Quantified Difference	Qualitative differentiation: dual-halogen vs. single-halogen pharmacophore. CBI-0997 anti-migratory IC50 = 50 nM (MDA-MB-231 cells), establishing the relevance of the 4-(4-bromophenyl)isoxazole core.
Conditions	Structural comparison; CBI-0997 activity from MDA-MB-231 cell migration Boyden chamber assay (Shin et al., 2005)

Why This Matters

Procurement decisions for focused screening libraries targeting proteins with known halogen-binding pockets (e.g., Hsp27, CFTR, kinases) should prioritize compounds offering multiple, electronically differentiated halogen interaction sites, as this increases the probability of capturing favorable binding poses not achievable with single-halogen analogs.

• [1] Shin KD, et al. Blocking tumor cell migration and invasion with biphenyl isoxazole derivative KRIBB3, a synthetic molecule that inhibits Hsp27 phosphorylation. J Biol Chem. 2005;280(50):41439-48. View Source
• [2] Wilcken R, et al. Principles and applications of halogen bonding in medicinal chemistry and chemical biology. J Med Chem. 2013;56(4):1363-1388. Review of halogen bonding roles of fluorine vs. heavier halogens. View Source

CFTR Binding Affinity: Class-Level Comparison of 4-Bromo-Benzyloxy-Phenyl-Isoxazole Congeners

A series of 3-[2-(4-bromo-benzyloxy)-phenyl]-isoxazole derivatives—which share the 4-bromo-benzyloxy-phenyl substructure with the target compound—have been profiled for binding to the cystic fibrosis transmembrane conductance regulator (CFTR) in rat, with Kd values deposited in BindingDB [1]. Within this congeneric series, Kd values span from 23,000 nM (23 μM) to 357,000 nM (357 μM), demonstrating that relatively minor substituent changes at the isoxazole 5-position produce >15-fold differences in CFTR affinity [2]. Specifically: the 5-ethanol analog (BDBM50130996, CHEMBL85369) displays Kd = 23,000 nM; the 5-methanol analog (BDBM50130982, CHEMBL85504) exhibits Kd = 147,000 nM; the 5-carboxylic acid methyl ester analog (BDBM50130994, CHEMBL309381) shows Kd = 100,000 nM; and the 4,5-dicarboxylic acid dimethyl ester analog (BDBM50130991, CHEMBL84000) has Kd = 357,000 nM [3][4]. The target compound, bearing a distinct 4-(4-bromophenyl)-3-methyl-isoxazol-5-yl substituent rather than a simple isoxazole, represents a structurally divergent chemotype within this class. Its CFTR binding affinity has not yet been reported, positioning it as a candidate for comparative profiling to assess the impact of the 4-bromophenyl-isoxazole replacement on CFTR engagement [1].

CFTR Kd Range

Reported

Congeneric Kd: 23,000–357,000 nM (15.5-fold). Target Kd: not yet determined.

Expands CFTR chemical space beyond profiled 5-substituted isoxazoles

Direct CFTR binding data for target not available

Evidence Dimension	CFTR binding affinity (Kd, nM)
Target Compound Data	Not yet determined (no ChEMBL or BindingDB data for this specific compound against CFTR)
Comparator Or Baseline	BDBM50130996 (5-ethanol analog): Kd = 23,000 nM; BDBM50130982 (5-methanol analog): Kd = 147,000 nM; BDBM50130994 (5-COOMe analog): Kd = 100,000 nM; BDBM50130991 (4,5-diCOOMe analog): Kd = 357,000 nM
Quantified Difference	Class Kd range: 23,000–357,000 nM (15.5-fold span). Target compound Kd: TBD.
Conditions	Kd (half effective concentration) against CFTR in rat, as curated by ChEMBL and deposited in BindingDB

Why This Matters

The 15.5-fold sensitivity of CFTR binding to isoxazole 5-position modifications underscores the importance of selecting specific congeners for CFTR-targeted screening. The target compound's unique 4-(4-bromophenyl)-3-methyl-isoxazole architecture has not been evaluated in this assay, offering an opportunity to expand the SAR landscape beyond the currently profiled series.

• [1] ZINC45942423. ZINC Database. No known ChEMBL activity for this compound. View Source
• [2] BindingDB. PrimarySearch_ki results for 4-bromo-benzyloxy-phenyl-isoxazole series against CFTR. View Source
• [3] BindingDB BDBM50130996. 2-{3-[2-(4-Bromo-benzyloxy)-phenyl]-isoxazol-5-yl}-ethanol (CHEMBL85369). Kd: 23,000 nM against CFTR in rat. View Source
• [4] BindingDB BDBM50130982 (CHEMBL85504, Kd: 147,000 nM); BDBM50130994 (CHEMBL309381, Kd: 100,000 nM); BDBM50130991 (CHEMBL84000, Kd: 357,000 nM). All against CFTR in rat. View Source

Anti-Migratory Activity Context: Structural Relationship to the CBI-0997/KRIBB3 Hsp27 Inhibitor Class

The target compound shares a critical pharmacophoric element—the 4-(4-bromophenyl)isoxazole core—with CBI-0997, a validated inhibitor of MDA-MB-231 breast cancer cell migration (IC50 = 50 nM) [1]. In the original discovery screen, CBI-0997 and its methoxy-substituted analog KRIBB3 both demonstrated anti-migratory and anti-invasive activities, with the mechanism traced to direct Hsp27 binding and blockade of PKC-dependent Hsp27 phosphorylation [2]. The key structural divergence between CBI-0997 and the target compound lies at the isoxazole 5-position: CBI-0997 bears a 5-(2,4-dimethoxy-5-ethylphenyl) group, whereas the target compound carries a 5-[(2-fluorobenzyl)oxy]phenol moiety [1]. This substitution replaces two methoxy groups and an ethyl group with a fluorinated benzyl ether and a free phenolic hydroxyl, substantially altering hydrogen-bonding capacity (the target compound has one H-bond donor from the phenol OH vs. zero for CBI-0997's fully methylated ring) [3]. Notably, the KRIBB3 optimization campaign demonstrated that bromide-to-methoxyl replacement at the 4-phenyl position retained activity, suggesting some tolerance at this position, but the impact of modifying the 5-aryl substituent has not been systematically explored in published SAR studies [2].

Hsp27 Migration Context

Reported

CBI-0997 IC50 = 50 nM (MDA-MB-231). Target: +1 H-bond donor; anti-migratory IC50 TBD.

May support Hsp27-dependent migration assay studies

Target compound migration data not reported

Evidence Dimension	MDA-MB-231 cell migration inhibition (IC50) and H-bond donor count
Target Compound Data	H-bond donors: 1 (phenolic OH); H-bond acceptors: 3. Anti-migratory IC50: not reported.
Comparator Or Baseline	CBI-0997: IC50 = 50 nM (MDA-MB-231 migration); H-bond donors: 0; H-bond acceptors: 4. KRIBB3: IC50 not explicitly reported for migration but comparable anti-migratory activity to CBI-0997; GI50 = 0.35 μM (HCT-116 proliferation).
Quantified Difference	ΔH-bond donors: +1 (target vs. CBI-0997). Anti-migratory IC50 for target compound: TBD. CBI-0997 migration IC50 = 50 nM.
Conditions	Boyden chamber cell migration assay; MDA-MB-231 human breast cancer cells (Shin et al., J Biol Chem, 2005)

Why This Matters

For laboratories investigating Hsp27-mediated cell migration and invasion, the target compound represents an underexplored chemotype within a validated pharmacological class. Its free phenolic OH may enable additional hydrogen-bonding interactions with the Hsp27 binding pocket that are inaccessible to the fully methylated CBI-0997 scaffold, making it a valuable tool compound for SAR expansion studies.

• [1] Shin KD, et al. Blocking tumor cell migration and invasion with biphenyl isoxazole derivative KRIBB3, a synthetic molecule that inhibits Hsp27 phosphorylation. J Biol Chem. 2005;280(50):41439-48. CBI-0997 IC50 = 50 nM in MDA-MB-231 migration assay. View Source
• [2] Shin KD. Characterization of a biphenyl isoxazole, KRIBB3, as an anti-migratory and anti-mitotic compound in cancer cell. Doctoral Dissertation, Yonsei University, 2008. GI50 = 0.35 μM in HCT-116 cells. View Source
• [3] ZINC45942423. ZINC Database. H-bond donors: 0 (for the dominant protomer); H-bond acceptors: 3. View Source

LPA Receptor Antagonist Scaffold Extension: 5-(4-Bromophenyl)-3-methylisoxazole as a Privileged Intermediate

5-(4-Bromophenyl)-3-methylisoxazole (CAS 52063-43-1) is explicitly cited as a synthetic intermediate for the preparation of isoxazole-based lysophosphatidic acid (LPA) receptor antagonists, particularly targeting the LPA1 receptor subtype implicated in fibrotic diseases . Multiple patent families (US20220235040A1, US11180488B2, US11261180B2) describe isoxazole carboxylic acid and cyclohexyl acid derivatives as selective LPA1 antagonists [1]. The target compound extends this privileged intermediate by incorporating a 2-fluorobenzyloxyphenol group at the isoxazole 5-position, which replaces the carboxylic acid or carboxamide functionality typically found in patent-exemplified LPA antagonists . The 2-fluorobenzyl group introduces an additional aromatic ring with a halogen substituent, potentially filling a lipophilic pocket adjacent to the LPA1 orthosteric site that is not accessed by simpler 5-substituted isoxazole antagonists. The free phenolic hydroxyl offers a derivatizable handle for further optimization (e.g., prodrug formation, linker attachment for PROTAC or ADC applications) that is unavailable in the methyl ester or carboxamide series .

LPA1 Antagonist Scaffold

Class-level

Extends 5-(4-bromophenyl)-3-methylisoxazole core with phenol handle; ΔMW ~+217 vs core.

Enables analog library synthesis for LPA1 SAR expansion

LPA1 antagonist activity not yet confirmed

Evidence Dimension	Scaffold relationship to LPA receptor antagonist pharmacophore
Target Compound Data	Contains the 4-(4-bromophenyl)-3-methylisoxazole core with a 5-(2-fluorobenzyloxy)phenol extension. Free phenolic OH available for derivatization.
Comparator Or Baseline	5-(4-Bromophenyl)-3-methylisoxazole (CAS 52063-43-1): core intermediate used in LPA antagonist patents. Patent-exemplified LPA1 antagonists typically feature carboxylic acid, carboxamide, or carbamoyl cyclohexyl acid groups at the isoxazole 5-position.
Quantified Difference	Structural divergence: target compound replaces the polar acidic/carboxamide 5-substituent with a lipophilic 2-fluorobenzyloxyphenol group (ΔMW ≈ +217 g/mol vs. core intermediate).
Conditions	Patent analysis (US20220235040A1, US11180488B2, US11261180B2); synthetic intermediate use description from BOC Sciences.

Why This Matters

Procurement of the target compound as a scaffold-hopping starting point enables exploration of LPA1 antagonist chemical space beyond the extensively claimed carboxylic acid series. The phenolic handle provides a synthetic branching point for generating diverse analog libraries (ethers, esters, carbamates, sulfonates) without requiring de novo isoxazole core construction.

• [1] Bristol-Myers Squibb. Isoxazole carboxylic acids as LPA antagonists. US Patent Application US20220235040A1, 2022. Also: US11180488B2, US11261180B2. View Source

Predicted Metabolic Soft Spot Protection: 2-Fluorobenzyloxy vs. Unsubstituted Benzyloxy Oxidative Lability

The 2-fluorobenzyloxy group in the target compound is expected to confer superior metabolic stability compared to the unsubstituted benzyloxy analog (CAS 903862-73-7), based on established medicinal chemistry principles [1]. Benzyloxy groups are well-documented metabolic soft spots due to CYP450-mediated oxidative O-debenzylation, which generates a phenol metabolite and a reactive aldehyde byproduct [2]. The introduction of an ortho-fluorine substituent on the benzyl ring serves a dual protective function: (i) the electron-withdrawing effect of fluorine reduces the electron density at the benzylic C-H bonds, slowing the rate of hydrogen atom abstraction by CYP450 heme-iron-oxo species; and (ii) the fluorine atom sterically shields the adjacent benzylic position from enzymatic access [3]. This fluorine-blocking strategy has been successfully deployed in multiple clinical candidates to extend half-life while preserving target affinity. For the target compound, this metabolic stabilization is particularly relevant given the compound's high logP (~5.65), which would otherwise favor extensive CYP450-mediated oxidative metabolism [4].

Metabolic Stability Prediction

Class-level

Ortho-F predicted to reduce CYP450 O-debenzylation vs unsubstituted benzyloxy.

May improve compound stability in long-duration assays

Class-level inference; experimental stability data needed

Evidence Dimension	Predicted relative metabolic stability of the benzyloxy ether linkage
Target Compound Data	2-Fluorobenzyloxy group: ortho-fluorine provides electronic deactivation and steric shielding of the benzylic oxidation site.
Comparator Or Baseline	5-(Benzyloxy)-2-[4-(4-bromophenyl)-3-methyl-1,2-oxazol-5-yl]phenol (CAS 903862-73-7): unsubstituted benzyloxy group, no fluorine protection. General benzyloxy ethers: known CYP450 O-debenzylation liability.
Quantified Difference	Qualitative prediction: reduced intrinsic clearance (CLint) for target compound relative to unsubstituted benzyloxy analog. Exact fold-difference requires experimental determination (e.g., human liver microsome stability assay).
Conditions	Inferred from established medicinal chemistry precedent for fluorine-mediated metabolic blocking (no direct experimental data for this specific compound pair)

Why This Matters

For cell-based phenotypic screening where compound exposure duration affects assay reproducibility, the predicted metabolic stabilization conferred by the 2-fluorobenzyl group may translate to more consistent intracellular concentrations over multi-day incubation periods compared to the unsubstituted benzyloxy analog, reducing false-negative rates from compound depletion.

• [1] Böhm HJ, et al. Fluorine in medicinal chemistry. Chembiochem. 2004;5(5):637-43. Review of metabolic stabilization by fluorine substitution. View Source
• [2] Nassar AE, et al. Improving the decision-making process in the structural modification of drug candidates: enhancing metabolic stability. Drug Discov Today. 2004;9(23):1020-8. Discussion of O-dealkylation as a metabolic soft spot. View Source
• [3] Park BK, et al. Metabolism of fluorine-containing drugs. Annu Rev Pharmacol Toxicol. 2001;41:443-70. Mechanistic basis of fluorine-mediated metabolic blocking. View Source
• [4] ZINC45942423. ZINC Database. logP: 5.654; high lipophilicity predictive of extensive CYP450 metabolism in the absence of blocking groups. View Source

Optimal Application Scenarios for 2-[4-(4-Bromophenyl)-3-methyl-1,2-oxazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol in Research and Preclinical Discovery

Focused Screening Library for Hsp27-Mediated Cancer Cell Migration and Invasion

The compound's structural kinship to CBI-0997—which inhibits MDA-MB-231 cell migration with IC50 = 50 nM via Hsp27 phosphorylation blockade—positions it as a logical next-generation probe for Hsp27-dependent metastasis models [1]. Its free phenolic hydroxyl and ortho-fluorine substituent distinguish it from the fully methylated CBI-0997 scaffold, offering additional hydrogen-bonding capacity and potential metabolic stabilization that may improve exposure in long-term migration and invasion assays (>24-hour Boyden chamber or wound-healing formats) [2]. Researchers should prioritize this compound in focused libraries designed to explore SAR around the isoxazole 5-position in the context of Hsp27 binding and PKC-dependent phosphorylation inhibition.

LPA1 Receptor Antagonist Lead Diversification via Phenol-Derivatizable Scaffold

Given that the 5-(4-bromophenyl)-3-methylisoxazole core is explicitly used as an intermediate for LPA receptor antagonist synthesis, this compound provides a direct entry point for lead diversification . The free phenolic hydroxyl at the 5-position of the appended phenyl ring serves as a synthetic handle for rapid analog generation—via O-alkylation, acylation, sulfonylation, or carbamoylation—without requiring de novo construction of the isoxazole core. This makes the compound uniquely suited for parallel library synthesis approaches targeting LPA1-dependent fibrotic indications (idiopathic pulmonary fibrosis, systemic sclerosis) where the patent literature indicates that isoxazole-based antagonists have therapeutic potential [3].

CFTR Modulator SAR Expansion Using a Structurally Divergent Isoxazole Chemotype

The BindingDB-deposited CFTR Kd data for the 4-bromo-benzyloxy-phenyl-isoxazole series reveals a 15.5-fold affinity range (Kd = 23,000–357,000 nM) driven by modifications at the isoxazole 5-position [4]. The target compound, which replaces the simple isoxazole with a 4-(4-bromophenyl)-3-methyl-isoxazole system, represents a structurally divergent chemotype that has not been evaluated for CFTR binding. Procurement for CFTR-targeted screening (e.g., in FRT epithelial cell-based chloride conductance assays) would test whether the bulkier, more lipophilic isoxazole substitution enhances or diminishes CFTR engagement, thereby expanding the chemical space of known CFTR modulators beyond existing potentiator and corrector chemotypes.

Dual-Halogen Pharmacophore Screening for Proteins with Halogen-Binding Pockets

The target compound's unique combination of a para-bromine (σ-hole halogen bond donor) and an ortho-fluorine (H-bond acceptor, metabolic blocking group) on separate aromatic rings creates a dual-halogen pharmacophore not found in commercially available close analogs [5]. This architecture is particularly suited for screening against protein targets with characterized halogen-binding pockets, including Hsp90 (where 4,5-diarylisoxazoles are established inhibitors), kinases with halogen-accepting hydrophobic back pockets, and histone deacetylases. The compound should be prioritized in diversity-oriented screening decks designed to probe halogen-mediated recognition, as it can simultaneously explore both σ-hole donor and H-bond acceptor halogen interaction modes within a single small molecule [5].

Application

Selection Property

Validation Focus

Hsp27-mediated cell migration models

Free phenolic OH and ortho-fluorine substitution

Hsp27 binding and PKC-dependent phosphorylation modulation

LPA1 antagonist lead diversification

Derivatizable phenolic handle on isoxazole core

LPA1 receptor binding and antagonist SAR exploration

CFTR modulator SAR expansion

Structurally divergent isoxazole chemotype

CFTR binding in epithelial chloride conductance assays

Dual-halogen pharmacophore screening

Para-Br (σ-hole donor) and ortho-F (H-bond acceptor)

Halogen-mediated recognition in target binding pockets

• [1] Shin KD, et al. Blocking tumor cell migration and invasion with biphenyl isoxazole derivative KRIBB3, a synthetic molecule that inhibits Hsp27 phosphorylation. J Biol Chem. 2005;280(50):41439-48. View Source
• [2] ZINC45942423. ZINC Database. Physicochemical properties: logP 5.654, H-bond donors 0 (dominant protomer), H-bond acceptors 3. Structural comparison with CBI-0997. View Source
• [3] Bristol-Myers Squibb. Isoxazole carboxylic acids as LPA antagonists. US Patent Application US20220235040A1, 2022. LPA1 antagonism for fibrotic diseases. View Source
• [4] BindingDB. Kd values for 4-bromo-benzyloxy-phenyl-isoxazole congeners against CFTR: BDBM50130996 (23,000 nM), BDBM50130982 (147,000 nM), BDBM50130994 (100,000 nM), BDBM50130991 (357,000 nM). View Source
• [5] Wilcken R, et al. Principles and applications of halogen bonding in medicinal chemistry and chemical biology. J Med Chem. 2013;56(4):1363-1388. C-F as H-bond acceptor; C-Br as σ-hole donor. View Source